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Compound of Interest |

Compound Name: Pevalic acid
CAS No.: 102305-65-7
Cat. No.: B564826
Get Quote
. J

Technical Note on Nomenclature: Before proceeding, it is critical to distinguish Pevalic Acid
from the phonetically similar Pivalic Acid.

e Pevalic Acid (Target of this Guide): A specific secondary fungal metabolite (CAS: 102305-
65-7, Formula:

) with a cyclopentenone core, isolated from Penicillium valiabile.

» Pivalic Acid (Excluded): 2,2-Dimethylpropanoic acid (CAS: 75-98-9), a common reagent
used in prodrug synthesis (pivaloyloxymethyl esters). This guide focuses exclusively on the
fungal metabolite.

Executive Summary: Pevalic acid is a bioactive polyketide metabolite belonging to the
cyclopentenoid class. Structurally related to terrein, it possesses a highly oxygenated
cyclopentenone ring coupled with an acrylic acid side chain. While primarily characterized as a
plant growth regulator that antagonizes cytokinin (kinetin) signaling, its structural motif—a
functionalized cyclopentenone—is of significant interest in medicinal chemistry due to the
proven anticancer and anti-inflammatory potential of analogous cyclopentenone derivatives
(e.g., prostaglandins, clavulones). This guide provides a comprehensive analysis of its
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structure, isolation protocols, and physicochemical properties for researchers exploring natural
product scaffolds.

Part 2: Chemical Structure & Physicochemical
Properties

Pevalic acid is characterized by a cyclopent-2-en-1-one core substituted with hydroxyl groups
and an acrylic acid moiety. Its absolute stereochemistry is essential for its biological interaction.

Table 1: Physicochemical Profile of Pevalic Acid

Property Data Notes

(E)-3-[(4R,5S)-4,5-dihydroxy-3-  Stereochemistry at C4/C5 is
IUPAC Name oxo-1-cyclopentenyl]acrylic trans-diequatorial (implied by

acid coupling constants).

Distinct from Pivalic Acid (75-
98-9).[1]

CAS Number 102305-65-7

Unsaturation Number: 5 (Ring
+2C=0+2C=C).

Molecular Formula

) Low MW, adheres to Lipinski’s
Molecular Weight 184.15 g/mol

Rule of 5.
Crystallized from Chloroform-
Appearance Yellow needles
Methanol.[2]
] ] Indicates high lattice energy
Melting Point 172-174°C )
due to H-bonding.
Conjugated dienone system
] 272 nm ( ]
UV Absorption (Cyclopentenone + Acrylic
23,000) acid).
Optical Rotation (c = 0.5, Methanol).
- Soluble in MeOH, Acetone, Poorly soluble in non-polar
Solubility
DMSO solvents (Hexane).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b564826/docs?utm_src=pdf-body#part-1-scientific-disambiguation-executive-summary
https://www.benchchem.com/product/b564826/docs?utm_src=pdf-body#part-1-scientific-disambiguation-executive-summary
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D6549DQ206
https://academic.oup.com/bbb/article-pdf/50/3/753/34961482/bbb0753.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Analysis & Pharmacophore: The molecule features a Michael acceptor system (the

-unsaturated ketone) conjugated with the acrylic acid tail. This electrophilic center is a likely site
for covalent interactions with cysteine residues in biological targets, a mechanism common to
cytotoxic cyclopentenones.

Part 3: Biosynthesis & Structural Analogues

Pevalic acid is biosynthetically linked to the polyketide pathway. It shares significant structural
homology with Terrein (4,5-dihydroxy-3-propenylcyclopent-2-enone), a known melanogenesis
inhibitor and proteasome inhibitor.

Figure 1: Structural Relationship & Biosynthetic Context
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Caption: Biosynthetic relationship suggesting divergence from a common polyketide
intermediate. Pevalic acid represents a more oxidized variant of the Terrein scaffold.

Part 4: Pharmacological Properties

While "Pevalic acid" is not yet a mainstream drug candidate, its properties as a Specific
Antagonist of Cytokinin Signaling make it a valuable probe for cell cycle research.

e Anti-Senescence Activity:

o Mechanism: Pevalic acid weakens the senescence-retarding effect of Kinetin (a cytokinin)
in plant tissues (Oat leaf assay).

o Implication: It interferes with signal transduction pathways regulating cell aging and
chlorophyll retention.
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o Contrast: Unlike Terrein, which promotes kinetin action or has no inhibitory effect, Pevalic
acid's carboxylic acid moiety is critical for this inhibitory activity.

o Cytotoxicity Potential (Theoretical):

o The 4,5-dihydroxy-2-cyclopenten-1-one moiety is a pharmacophore found in antitumor
agents (e.g., Pentenomycin). The reactive enone system can alkylate cellular nucleophiles
(NF-

B pathway inhibition).

Part 5: Experimental Protocols (Isolation &
Characterization)

For researchers aiming to isolate Pevalic acid for screening, the following protocol is
standardized based on the original isolation by Nakajima et al. (1986).

Protocol: Isolation from Penicillium valiabile

Reagents:

Malt Extract Medium (2% Malt extract, 2% Glucose, 0.1% Peptone).

Activated Charcoal.

Acetone, Methanol, Chloroform.

Sephadex LH-20 resin.

Workflow Diagram:
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Caption: Step-by-step isolation workflow for Pevalic Acid from fungal culture filtrate.

Step-by-Step Methodology:
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 Cultivation: Inoculate Penicillium valiabile Sopp into Malt Extract medium. Incubate
stationary at 24°C for 14 days.

o Extraction: Filter the culture broth. Add activated charcoal (20 g/L) to the filtrate to adsorb
organic metabolites. Stir for 1 hour.

o Elution: Filter the charcoal and extract the adsorbed compounds using Acetone. Evaporate
the acetone in vacuo to obtain a crude residue.

« Purification: Dissolve residue in minimal Methanol. Load onto a Sephadex LH-20 column
equilibrated with Methanol. Elute with Methanol.

o Detection: Monitor fractions via UV (272 nm) or biological assay (Oat leaf segment test).

o Crystallization: Combine active fractions and recrystallize from a Chloroform-Methanol
mixture to yield Pevalic acid as yellow needles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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